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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 2-Methyl-5-nitrophenol (CAS No. 5428-54-6). The information is intended to guide
laboratory personnel in the safe use, storage, and disposal of this chemical, minimizing
potential risks. Adherence to these guidelines is crucial for maintaining a safe research and
development environment.

Chemical and Physical Properties

2-Methyl-5-nitrophenol, also known as 5-Nitro-o-cresol, is a yellow to brown crystalline solid.
[1][2][3] Its chemical structure consists of a phenol ring substituted with a methyl group at the
second position and a nitro group at the fifth position.[2] This compound is slightly soluble in
water, chloroform, and methanol.[1][3][4]
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Property Value Source(s)
Molecular Formula C7H7NO3 [2][5][6]
Molecular Weight 153.14 g/mol [21[5]1[7]
Melting Point 111-115°C [2][3][4][8]
Boiling Point 180 °C @ 15 mmHg [2][41[8]
Density ~1.32 g/cm3 [31[4]

Yellow to brown crystalline

Appearance .
solid/powder

[1](2]

Hazard Identification and GHS Classification

2-Methyl-5-nitrophenol is classified as a hazardous substance and requires careful handling.
[9][10] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following classifications based on aggregated data.[5][9]

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Signal Word: Danger|[5]
Hazard Statements:
e H302: Harmful if swallowed.[5][7][9]

e H311: Toxic in contact with skin.[5][9]
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H315: Causes skin irritation.[5][9]

H319: Causes serious eye irritation.[5][9]

H332: Harmful if inhaled.[5][9]

H335: May cause respiratory irritation.[2][5][9]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.
Handling:

» Work in a well-ventilated area, preferably under a chemical fume hood.[10][11]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.[9][11]

» Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][11]

e Prevent contact with skin, eyes, and clothing.[10][11]

e Wash hands and any exposed skin thoroughly after handling.[11]
» Do not eat, drink, or smoke when using this product.[11]

Storage:

Store in a cool, dry, and well-ventilated area.[1][9][11]

Keep containers tightly closed.[9][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]

Protect from moisture and direct sunlight.[9]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling 2-Methyl-5-nitrophenol.

PPE Category Specification

Standard/Reference

Safety glasses with side-

Eye and Face Protection shields or chemical safety

goggles.

EN 166, 29 CFR 1910.133[10]
[11]

Chemical-resistant gloves
) ] (consult manufacturer data for
Skin Protection N .
specific material) and

impervious protective clothing.

General laboratory practice[10]
[11]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator is required if
Respiratory Protection o
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

29 CFR 1910.134, EN 149[10]
[11]

Emergency Procedures

First-Aid Measures:

o General Advice: Show the safety data sheet to the doctor in attendance. Immediate medical

attention may be required.[11]

« If Inhaled: Move the person to fresh air. If breathing has stopped, give artificial respiration. If

breathing is difficult, oxygen may be administered by trained personnel. Seek immediate

medical attention.[11][12]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Flush the affected

skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[11][12]

e In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek immediate medical attention.[11][12]
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 If Swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water and give them 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[11][13]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[13][14][15]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic
gases, including nitrogen oxides and carbon oxides.[11][14]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[11][13]

Accidental Release Measures:

e Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid dust formation. Do not breathe dust. Wear appropriate personal protective equipment.
[11]

e Environmental Precautions: Prevent the substance from entering drains.

e Methods for Containment and Cleaning Up: Sweep up the spilled material and shovel it into
a suitable container for disposal. Avoid generating dust. Clean the affected area thoroughly.
[11][13]

Experimental Protocols: Safe Handling Workflow

The following diagram illustrates a generalized workflow for safely handling 2-Methyl-5-
nitrophenol in a laboratory setting.
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Experimental Workflow: Safe Handling of 2-Methyl-5-nitrophenol
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Caption: A flowchart outlining the key steps for the safe handling of 2-Methyl-5-nitrophenol.
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Logical Relationships: Spill Response Protocol

In the event of a spill, a structured response is critical to ensure safety and minimize
environmental contamination. The following diagram details the logical flow of actions to be

taken.
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Logical Flow for 2-Methyl-5-nitrophenol Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1294729?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitrophenol-dic13515.html
https://www.smolecule.com/products/s704755
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-methyl-5-nitrophenol-cas-5428-54-6
https://www.chemicalbook.com/ProductChemicalPropertiesCB9320228_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-nitrophenol
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm5428546
https://www.echemi.com/products/pid_Rock1129-2-methyl-5-nitrophenol.html
https://store.apolloscientific.co.uk/product/2-methyl-5-nitrophenol
https://www.nbinno.com/article/dye-intermediates/safety-data-and-handling-precautions-for-2-methyl-5-nitrophenol-cas-5428-54-6-js
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2047206&productDescription=2-METHYL-5-NITROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://pim-resources.coleparmer.com/sds/97073.pdf
http://westliberty.edu/health-and-safety/files/2010/02/2-Methyl-4-nitrophenol1.pdf
https://cameochemicals.noaa.gov/chemical/4083
https://www.benchchem.com/product/b1294729#2-methyl-5-nitrophenol-safety-data-and-handling-precautions
https://www.benchchem.com/product/b1294729#2-methyl-5-nitrophenol-safety-data-and-handling-precautions
https://www.benchchem.com/product/b1294729#2-methyl-5-nitrophenol-safety-data-and-handling-precautions
https://www.benchchem.com/product/b1294729#2-methyl-5-nitrophenol-safety-data-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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